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A comprehensive guide for researchers and industry professionals on the comparative

performance of Pigment Yellow 155 and traditional chrome yellow pigments, supported by key

experimental data and methodologies.

In the ongoing effort to replace hazardous materials with safer and more robust alternatives,

Pigment Yellow 155 has emerged as a leading candidate to supersede traditional chrome

yellow pigments. This guide provides a detailed comparison of the performance characteristics

of Pigment Yellow 155 and chrome yellow, offering valuable insights for researchers,

scientists, and professionals in various fields, including coatings, plastics, and inks.

Chrome yellow, chemically lead(II) chromate (PbCrO₄), has been a widely used pigment for its

bright, opaque yellow shades.[1][2] However, its use has been increasingly restricted due to

significant health and environmental concerns, as it contains both lead, a toxic heavy metal,

and hexavalent chromium, a known carcinogen.[1][2] Furthermore, chrome yellow exhibits

notable drawbacks in terms of performance, including poor lightfastness and a tendency to

darken over time upon exposure to air and light.[1][2]

Pigment Yellow 155, a member of the disazo pigment class, offers a brilliant greenish-yellow

shade and presents a compelling alternative with significant advantages in performance,

stability, and safety.[3][4] This organic pigment is not only free of heavy metals but also

demonstrates superior lightfastness, thermal stability, and chemical resistance.[3][5]
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The following tables summarize the key performance data for Pigment Yellow 155 and

Chrome Yellow, highlighting the superior properties of the modern organic pigment.

Table 1: General and Performance Properties

Property Pigment Yellow 155 Chrome Yellow (Typical)

Chemical Type Disazo Lead(II) Chromate

C.I. Name Pigment Yellow 155 Pigment Yellow 34

Lightfastness (Blue Wool

Scale)
7-8 (Excellent)[5][6] 4-5 (Moderate to Good)[7]

Heat Resistance (in HDPE) 260-280 °C[4][5]
~140 °C (up to 220°C for

special grades)[7][8]

Weather Resistance (1-5

Scale)
5 (Excellent)[5] 3 (Fair)[8]

Acid Resistance (1-5 Scale) 5 (Excellent)[5][6] 3 (Fair)[7][8]

Alkali Resistance (1-5 Scale) 5 (Excellent)[5][6] 3 (Fair)[7][8]

Toxicity Free of heavy metals
Contains Lead and Hexavalent

Chromium[1][2]

Table 2: Application-Specific Data for Pigment Yellow 155

Application Heat Stability
Lightfastness (Full
Shade)

Migration
Resistance

Plastics (HDPE) 260 °C / 5 min[4] 8[6] 5[9]

Plastics (Soft PVC) 180 °C[4] 7-8[9] 3[3]

Coatings (Baking

Enamel)
Excellent[4] 7[10] -

Printing Inks Good[3] 7-8[9]
Excellent soap &

cream resistance[4]
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Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accurate and reproducible results.

Lightfastness Testing
Lightfastness is determined using the Blue Wool Scale in accordance with ISO 105-B02 and

ASTM D4303.[11][12][13]

Principle: The pigment sample is exposed to a high-intensity artificial light source, typically a

Xenon arc lamp, which simulates the spectrum of natural sunlight.[14] Simultaneously, a set

of eight standardized blue wool textiles with known, differing lightfastness are also exposed.

Procedure: One portion of the sample and the blue wool standards are shielded from the

light to act as a control. The exposure continues until a specified color change is observed in

the sample.

Evaluation: The lightfastness is rated on a scale of 1 to 8 by comparing the degree of fading

of the pigment sample to that of the blue wool standards. A rating of 8 indicates the highest

lightfastness, meaning the color has not visibly changed, while a rating of 1 signifies very

poor lightfastness.[13]

Heat Stability Testing
The heat stability of pigments in plastics is evaluated based on standards such as DIN EN

12877-2.[15][16]

Principle: This test determines the maximum temperature a pigment can withstand in a

specific polymer during processing without significant color change.

Procedure: The pigment is incorporated into a polymer (e.g., High-Density Polyethylene -

HDPE) at a defined concentration. The colored polymer is then processed through an

injection molding machine at various temperatures, with a specific dwell time at each

temperature (e.g., 5 minutes).[15]

Evaluation: The color of the molded plastic samples is measured using a spectrophotometer,

and the color difference (ΔEab) between the samples processed at different temperatures
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and a reference sample processed at a low temperature is calculated. The heat stability is

reported as the temperature at which the color change reaches a predefined limit (e.g., ΔEab

= 3).[15]

Chemical Resistance Testing
Chemical resistance is assessed by exposing the pigmented material to various chemical

agents.

Principle: To evaluate the pigment's stability when in contact with acids, alkalis, and solvents.

Procedure: A coated panel or a colored plastic sample is partially immersed in a specific

chemical solution (e.g., hydrochloric acid, sodium hydroxide) for a set period.

Evaluation: The change in color of the exposed area is compared to the unexposed area and

rated on a scale of 1 to 5, where 5 represents no change (excellent resistance) and 1

indicates severe change.

Visualizations
Chemical Structure of Pigment Yellow 155
Caption: Chemical structure of Pigment Yellow 155.

Comparative Logic Diagram
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Caption: Key property comparison of Pigment Yellow 155 and Chrome Yellow.

Conclusion
The transition from chrome yellow to Pigment Yellow 155 is driven by both regulatory

pressures and a demand for higher-performing materials. The data clearly indicates that

Pigment Yellow 155 is not merely a safer alternative but a technologically superior pigment. Its

excellent lightfastness, high heat stability, and robust chemical resistance make it suitable for a

wide range of demanding applications where color durability is critical. For researchers and

product developers, Pigment Yellow 155 offers a reliable, high-performance, and sustainable

solution for achieving vibrant and long-lasting yellow shades.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3429796?utm_src=pdf-body-img
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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